2-Methyl-3-(methylsulfonyl)phenylboronic Acid
Overview
Description
2-Methyl-3-(methylsulfonyl)phenylboronic Acid is a boronic acid derivative with the molecular formula C8H11BO4S. It has an average mass of 214.046 Da and a monoisotopic mass of 214.047104 Da .
Molecular Structure Analysis
The molecular structure of 2-Methyl-3-(methylsulfonyl)phenylboronic Acid comprises a boron atom linked to a phenyl ring and a methylsulfonyl group. The boron atom is sp2-hybridized and contains an empty p-orbital .Chemical Reactions Analysis
Boronic acids, including 2-Methyl-3-(methylsulfonyl)phenylboronic Acid, are known to participate in various chemical reactions. One notable reaction is the protodeboronation of pinacol boronic esters, which has been utilized in the formal anti-Markovnikov hydromethylation of alkenes .Physical And Chemical Properties Analysis
2-Methyl-3-(methylsulfonyl)phenylboronic Acid has a predicted density of 1.39±0.1 g/cm3. Its melting point is estimated to be between 78-84°C, and its boiling point is predicted to be 469.2±51.0 °C .Scientific Research Applications
1. Catalytic Protodeboronation of Pinacol Boronic Esters This compound is used in the catalytic protodeboronation of pinacol boronic esters . Protodeboronation is a process where boronic esters are converted into other functional groups. This process is not well developed, but the use of 2-Methyl-3-(methylsulfonyl)phenylboronic Acid has shown promising results .
Anti-Markovnikov Hydromethylation of Alkenes
The compound is also used in the formal anti-Markovnikov hydromethylation of alkenes . This is a valuable transformation that was previously unknown. The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol .
3. Total Synthesis of δ- ®-coniceine and Indolizidine 209B The protodeboronation process using this compound was further used in the formal total synthesis of δ- ®-coniceine and indolizidine 209B . These are complex organic compounds with potential applications in pharmaceuticals .
Suzuki–Miyaura Coupling
2-Methyl-3-(methylsulfonyl)phenylboronic Acid is used in the Suzuki–Miyaura coupling . This is a type of palladium-catalyzed cross coupling reaction that is used to form carbon-carbon bonds . The reaction is mild and functional group tolerant, making it a popular choice for many synthetic chemists .
Preparation of Organoboron Reagents
The compound is used in the preparation of organoboron reagents for Suzuki–Miyaura coupling . These reagents are stable, readily prepared, and environmentally benign, making them ideal for use in this reaction .
Transmetalation with Palladium (II) Complexes
The compound is used in transmetalation with palladium (II) complexes . This is a key step in many palladium-catalyzed cross coupling reactions, including the Suzuki–Miyaura coupling .
Future Directions
properties
IUPAC Name |
(2-methyl-3-methylsulfonylphenyl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BO4S/c1-6-7(9(10)11)4-3-5-8(6)14(2,12)13/h3-5,10-11H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOMZNEHQVPYMTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=CC=C1)S(=O)(=O)C)C)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-3-(methylsulfonyl)phenylboronic Acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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